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Compound of Interest

Compound Name: 25C-NBOH hydrochloride

Cat. No.: B593021

Technical Support Center: GC-MS Analysis of
25C-NBOH and 2C-C

This technical support center provides guidance to researchers, scientists, and drug
development professionals on preventing the misidentification of 25C-NBOH as 2C-C during
Gas Chromatography-Mass Spectrometry (GC-MS) analysis. The resources below include
troubleshooting guides, Frequently Asked Questions (FAQs), detailed experimental protocols,
and data summaries to ensure accurate analytical results.

Understanding the Challenge: Thermal Degradation
of 25C-NBOH

The primary issue in the GC-MS analysis of 25C-NBOH is its thermal lability. The high
temperatures of the GC inlet port cause the 25C-NBOH molecule to degrade, cleaving the N-
benzyl group and forming its corresponding 2C-C analogue.[1][2][3][4] This in-source
degradation leads to the erroneous identification of 2C-C in a sample that actually contains
25C-NBOH.

A visual representation of this degradation pathway is provided below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b593021#preventing-misidentification-of-25c-nboh-as-2c-c-in-gc-ms-analysis
https://www.benchchem.com/product/b593021#preventing-misidentification-of-25c-nboh-as-2c-c-in-gc-ms-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593021?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

